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Compound of Interest

Compound Name: 1,6-Dodecanediol

Cat. No.: B15361853 Get Quote

Disclaimer: The user request specified "1,6-Dodecanediol." However, a thorough search of

chemical databases and safety literature yielded no specific information for a compound with

this name. It is highly probable that this was a typographical error and the intended compound

was the structurally similar and more common industrial chemical, 1,12-Dodecanediol. This

document will therefore focus on the safety, toxicity, and handling of 1,12-Dodecanediol.

This technical guide provides a comprehensive overview of the safety, toxicity, and handling of

1,12-Dodecanediol for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
1,12-Dodecanediol is a long-chain aliphatic diol. Its physical and chemical properties are

summarized in the table below.
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Property Value

Molecular Formula C₁₂H₂₆O₂

Molecular Weight 202.33 g/mol

CAS Number 5675-51-4

Appearance Colorless to white crystalline solid or powder

Melting Point 79-81 °C

Boiling Point 324 °C at 760 mmHg

Flash Point 176 °C (closed cup)

Solubility Insoluble in water

Autoignition Temperature 300 °C

Toxicological Data
Existing toxicological data for 1,12-Dodecanediol suggests a low order of acute toxicity. The

available data is summarized below. It is important to note that for many specific endpoints,

comprehensive studies have not been conducted.
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Toxicity
Endpoint

Species Route Result Classification

Acute Oral

Toxicity
Rat Oral

LD50 > 2000

mg/kg bw
Not Classified

Skin

Irritation/Corrosio

n

Rabbit Dermal Non-irritant Not Classified

Eye

Irritation/Corrosio

n

Rabbit Ocular Non-irritant Not Classified

Aquatic Toxicity - -

Harmful to

aquatic life with

long lasting

effects

Aquatic Chronic

3

Safety and Handling
Proper handling and storage procedures are essential for maintaining the integrity of 1,12-

Dodecanediol and ensuring laboratory safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 1,12-Dodecanediol to determine the

appropriate PPE. The following are general recommendations:
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PPE Specification

Eye Protection
Safety glasses with side-shields or chemical

goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Skin and Body Protection
Laboratory coat, long-sleeved clothing, and

closed-toe shoes.

Respiratory Protection

Not required under normal conditions of use

with adequate ventilation. If dust is generated, a

NIOSH-approved particulate respirator is

recommended.

Handling and Storage
Condition Recommendation

Handling

Avoid contact with skin, eyes, and clothing.

Avoid dust formation. Ensure adequate

ventilation.

Storage
Keep container tightly closed in a dry, cool, and

well-ventilated place.

Incompatible Materials
Strong oxidizing agents, acid chlorides, acid

anhydrides.

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 1,12-Dodecanediol are not

publicly available. However, the safety data is based on standardized testing guidelines from

the Organisation for Economic Co-operation and Development (OECD). The general

methodologies for the key toxicological endpoints are described below.

Acute Oral Toxicity - OECD Test Guideline 425 (Up-and-
Down Procedure)
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This method is used to determine the median lethal dose (LD50) of a substance when

administered orally.

Start: Single animal dosed at 2000 mg/kg

Observe for 48 hours

Animal Survives

No mortality

Animal Dies

Mortality

Dose 4 additional animals at the same level Dose next animal at a lower level

Calculate LD50 based on outcomes

Dose next animal at a higher level (if necessary)

Click to download full resolution via product page

Caption: Workflow for OECD 425 Acute Oral Toxicity Study.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
This test evaluates the potential of a substance to cause skin irritation or corrosion.
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Start: Apply 0.5g of substance to a 6 cm² area of skin on one rabbit

Cover with a semi-occlusive dressing for 4 hours

Remove dressing and substance

Observe and score erythema and edema at 1, 24, 48, and 72 hours

No irritation observed

Mean score < 2.3

Irritation observed

Mean score ≥ 2.3

Classify substance based on mean scores

Confirm with two additional animals

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Study.

Acute Eye Irritation/Corrosion - OECD Test Guideline
405
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This guideline assesses the potential of a substance to cause eye irritation or corrosion.

Start: Instill 0.1g of substance into the conjunctival sac of one eye of one rabbit

Observe and score corneal opacity, iritis, conjunctival redness, and chemosis at 1, 24, 48, and 72 hours

No significant irritation

Effects are fully reversible within 21 days

Significant irritation observed

Effects are not fully reversible within 21 days

Confirm with two additional animals

Classify substance based on scores and reversibility

Click to download full resolution via product page

Caption: Workflow for OECD 405 Acute Eye Irritation Study.

First Aid Measures
In the event of exposure to 1,12-Dodecanediol, the following first aid measures should be

taken:
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Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Skin Contact Wash off with soap and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

In all cases of exposure, seek medical attention if symptoms persist.

Fire and Explosion Hazard
1,12-Dodecanediol is a combustible solid.

Property Information

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products Carbon monoxide and carbon dioxide.

Firefighting Instructions
Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
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Action Procedure

Personal Precautions
Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Environmental Precautions Do not let product enter drains.

Methods for Cleaning Up
Sweep up and shovel. Keep in suitable, closed

containers for disposal.

Signaling Pathways
Currently, there is no scientific literature available that describes specific signaling pathways

associated with the toxicity or biological activity of 1,12-Dodecanediol. Its primary role is as a

chemical intermediate in various industrial applications.

Conclusion
1,12-Dodecanediol is a combustible solid with a low acute toxicity profile. It is not classified as

a skin or eye irritant. Standard safe handling procedures, including the use of appropriate

personal protective equipment and adequate ventilation, are recommended to minimize

exposure. While comprehensive toxicological data is not available for all endpoints, the existing

information suggests a low hazard potential under normal conditions of use.

To cite this document: BenchChem. [1,6-Dodecanediol: A Technical Guide to Safety, Toxicity,
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15361853#1-6-dodecanediol-safety-toxicity-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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